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Compound of Interest

Oxacyclohexadec-13-en-2-one,

(13E)-

Cat. No. B12686153

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for key
functional group interconversions on the oxacyclohexadecene skeleton, a core structural motif
in many biologically active macrolide antibiotics. The methodologies outlined herein are critical
for the derivatization of existing natural products and the synthesis of novel analogs with
improved therapeutic properties.

Introduction

The oxacyclohexadecene skeleton, a 16-membered macrocyclic lactone, is the foundational
structure of numerous important antibiotics, including the spiramycin and tylosin families.
Chemical modification of this scaffold is a cornerstone of medicinal chemistry efforts to
enhance potency, broaden antimicrobial spectra, and overcome drug resistance. This
document details reliable protocols for several key transformations: epoxidation,
dihydroxylation, reduction, oxidation, and carbon-carbon bond formation, providing researchers
with a practical guide for manipulating this complex molecular architecture.

Epoxidation of the Alkene Moiety
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The selective epoxidation of the double bond within the oxacyclohexadecene ring is a valuable
transformation for introducing new stereocenters and providing a handle for further
functionalization.

Logical Relationship: Epoxidation Workflow
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Epoxidation Workflow
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Sharpless Asymmetric Dihydroxylation
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Lactone Reduction Workflow
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Wittig Reaction Mechanism
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12686153?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

